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Compound of Interest

Compound Name: Galactosyl Cholesterol

Cat. No.: B15622114

Get Quote

Galactosyl cholesterol serves as a critical component in advanced drug delivery systems,

primarily for targeting hepatocytes (liver cells). The galactose moiety acts as a specific ligand

for the Asialoglycoprotein Receptor (ASGPR), which is abundantly expressed on the surface of

hepatocytes.[1][2][3][4] This targeted approach is paramount for treating liver-specific diseases

such as hepatitis, liver cirrhosis, and hepatocellular carcinoma.[2][5]

By incorporating galactosyl cholesterol into nanocarriers like liposomes or solid lipid

nanoparticles, therapeutic agents can be selectively delivered to the liver.[1][6][7] This strategy

enhances the drug's therapeutic efficacy at the target site while significantly reducing systemic

toxicity and off-target side effects.[2][8] The mechanism involves receptor-mediated

endocytosis; upon binding of the galactose ligand to the ASGPR, the entire drug-loaded

nanocarrier is internalized by the hepatocyte.[1][2][3] This process ensures that the drug is

released directly inside the target cells, maximizing its effect.

The use of non-viral vectors like galactosyl cholesterol-modified liposomes is also

advantageous due to their potential for large-scale production, ease of preparation, low cost,

and reduced immunogenicity compared to viral vectors.[5]
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The following tables summarize key quantitative data from studies utilizing galactose- and

cholesterol-modified nanocarriers for drug delivery.

Table 1: Physicochemical Properties of Galactosyl Cholesterol-Modified Nanocarriers.

Carrier
Type

Drug Ligand
Particle
Size (nm)

Polydispe
rsity
Index
(PDI)

Entrapme
nt
Efficiency
(%)

Referenc
e

Solid
Lipid
Nanoparti
cles
(SLNs)

Doxorubi
cin

Galactos
e

239 ± 2.40
0.307 ±
0.004

72.3 ± 0.9 [6]

Polymeric

Nanoparticl

es

Doxorubici

n

Cholesterol

-modified

glycol

chitosan

237 - 336
Not

Reported

1.73 - 9.36

(Drug

Loading)

[9]

Liposomes

(POPC)
THC

None

(Cholester

ol variation

study)

30.1 ± 0.4

(10% Chol)

Not

Reported
88 [10]

| Liposomes (POPC) | THC | None (Cholesterol variation study) | 51.6 ± 0.1 (50% Chol) | Not

Reported | 72 |[10] |

Table 2: In Vitro Performance of Galactosyl Cholesterol-Modified Liposomes.
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Cell Line
Carrier
Type

Targeting
Ligand

Outcome Key Finding Reference

HepG2
(ASGPR-
positive)

Doxorubici
n-
Liposomes

Gal-PEG-
Chol

Cellular
Uptake

Galactose-
modified
liposomes
showed
significantl
y higher
intracellular
uptake via
ASGPR-
mediated
endocytosi
s compared
to
unmodified
liposomes.

[1][11]

HepG2

(ASGPR-

positive)

Doxorubicin-

Liposomes

Gal-PEG-

Chol
Cytotoxicity

The cell

proliferation

inhibition

effect of

galactose-

modified

liposomes

was higher

than that of

unmodified

liposomes.

[1][11]

| HEK293 (ASGPR-negative) | DNA-Lipoplexes | Galactosyl Cholesterol | Cellular Uptake |

Use of the receptor-negative cell line confirmed that uptake was specifically mediated by the

galactose ligand and its receptor. |[5] |
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Protocol 1: Preparation of Galactosyl Cholesterol-
Modified Liposomes via Thin-Film Hydration
This protocol describes the preparation of liposomes incorporating a galactosyl cholesterol
derivative for hepatocyte targeting.[1][5][11]

Materials:

Phospholipid (e.g., 1,2-dipalmitoyl-sn-glycero-3-phosphocholine, DPPC)

Cholesterol

Galactosyl-PEG-Cholesterol (Gal-PEG-Chol)

Chloroform and Methanol (solvent system)

Hydration Buffer (e.g., Phosphate-Buffered Saline, PBS, pH 7.4)

Round-bottom flask

Rotary evaporator

Bath sonicator or extruder

Methodology:

Lipid Film Formation:

Dissolve the phospholipid, cholesterol, and Gal-PEG-Chol in a chloroform/methanol

mixture in a round-bottom flask at a desired molar ratio (e.g., DPPC:Cholesterol:Gal-PEG-

Chol at 55:40:5).

Attach the flask to a rotary evaporator.

Evaporate the organic solvents under vacuum at a temperature above the lipid phase

transition temperature (e.g., 60°C) until a thin, uniform lipid film forms on the flask wall.

Continue to dry the film under high vacuum for at least 2 hours to remove residual solvent.
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Hydration:

Add the pre-warmed hydration buffer (e.g., PBS) to the flask.

Hydrate the lipid film by rotating the flask in the water bath (again, above the phase

transition temperature) for 1-2 hours. This process results in the formation of multilamellar

vesicles (MLVs).

Size Reduction:

To obtain small unilamellar vesicles (SUVs), sonicate the MLV suspension using a bath

sonicator until the solution becomes clear.

Alternatively, for a more uniform size distribution, extrude the MLV suspension through

polycarbonate membranes with a defined pore size (e.g., 100 nm) using a mini-extruder.

This should be performed at a temperature above the lipid's phase transition temperature.

Purification:

Remove any unencapsulated material or large aggregates by centrifugation or size

exclusion chromatography.

Storage:

Store the final liposome suspension at 4°C.

Protocol 2: Doxorubicin Loading using the Ammonium
Sulfate Gradient Method
This active loading method is used to efficiently encapsulate amphipathic weak base drugs like

doxorubicin (DOX).[1][11]

Materials:

Pre-formed Galactosyl Cholesterol-Modified Liposomes (prepared in an ammonium sulfate

solution, e.g., 250 mM)

Doxorubicin HCl solution
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Buffer for dialysis (e.g., PBS, pH 7.4)

Dialysis tubing (e.g., 10 kDa MWCO)

Methodology:

Prepare the liposomes as described in Protocol 1, but use an ammonium sulfate solution as

the hydration buffer.

Remove the external ammonium sulfate by dialyzing the liposome suspension against PBS.

This creates a chemical gradient where the intra-liposomal concentration of ammonium

sulfate is high, and the external concentration is low.

Prepare a doxorubicin solution in PBS.

Add the doxorubicin solution to the dialyzed liposome suspension and incubate at a

temperature above the lipid's phase transition temperature (e.g., 60°C) for 1-2 hours.

Doxorubicin will cross the lipid bilayer and become protonated and trapped within the

liposome core by forming a complex with sulfate ions.

Remove unencapsulated doxorubicin by passing the formulation through a size exclusion

chromatography column.

Protocol 3: Characterization of Drug-Loaded Liposomes
1. Size and Polydispersity Index (PDI) Measurement:

Dilute the liposome sample with PBS.

Analyze the sample using Dynamic Light Scattering (DLS) to determine the average particle

size and PDI.

2. Encapsulation Efficiency (EE%) Quantification:

Disrupt the drug-loaded liposomes by adding a suitable solvent (e.g., methanol or

isopropanol).[12]
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Quantify the total amount of drug (encapsulated + unencapsulated) using High-Performance

Liquid Chromatography (HPLC) or UV-Vis spectrophotometry.[12][13]

Separate the unencapsulated drug from the liposomes using mini-spin columns or

ultracentrifugation.

Quantify the amount of unencapsulated (free) drug in the supernatant/filtrate.

Calculate the EE% using the formula: EE% = [(Total Drug - Free Drug) / Total Drug] x 100

Protocol 4: In Vitro Cellular Uptake Assay
This protocol assesses the targeting efficiency of the liposomes.[1][11]

Materials:

Fluorescently-labeled liposomes (e.g., containing Rhodamine-PE).

HepG2 cells (ASGPR-positive) and a control cell line (e.g., HEK293, ASGPR-negative).

Cell culture medium (e.g., EMEM).

96-well plates or confocal dishes.

Flow cytometer or confocal microscope.

Methodology:

Seed the cells in appropriate plates and allow them to adhere overnight.

Treat the cells with fluorescently-labeled targeted liposomes, non-targeted liposomes

(control), and a free fluorescent dye (control) at a specific concentration.

For competition assays, pre-incubate a set of HepG2 cells with a high concentration of free

galactose to block the ASGPRs before adding the targeted liposomes.[4]

Incubate for a defined period (e.g., 4 hours) at 37°C.

Wash the cells three times with cold PBS to remove non-internalized liposomes.
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For flow cytometry, detach the cells using trypsin, resuspend them in PBS, and analyze the

fluorescence intensity.

For confocal microscopy, fix the cells, stain the nuclei (e.g., with DAPI), and visualize the

intracellular localization of the liposomes.

Visualizations
Signaling Pathway and Experimental Workflow
Diagrams

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/19505361/
https://pubmed.ncbi.nlm.nih.gov/19505361/
https://www.pharmaexcipients.com/news/effect-liposome-cholesterol/
https://www.ingentaconnect.com/contentone/asp/jnn/2015/00000015/00000006/art00007
https://www.ingentaconnect.com/contentone/asp/jnn/2015/00000015/00000006/art00007
https://pubmed.ncbi.nlm.nih.gov/2380284/
https://pubmed.ncbi.nlm.nih.gov/2380284/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5039448/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5039448/
https://www.benchchem.com/product/b15622114/docs#application-notes-galactosyl-cholesterol-in-targeted-drug-delivery
https://www.benchchem.com/product/b15622114/docs#application-notes-galactosyl-cholesterol-in-targeted-drug-delivery
https://www.benchchem.com/product/b15622114/docs#application-notes-galactosyl-cholesterol-in-targeted-drug-delivery
https://www.benchchem.com/product/b15622114/docs#application-notes-galactosyl-cholesterol-in-targeted-drug-delivery
https://www.benchchem.com/product/b15622114?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622114?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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